Cas no 16063-98-2 (HEXAFLUOROLEUCINE)

• Product Name: HEXAFLUOROLEUCINE
• CAS No: 16063-98-2
• MF: C₆H₇F₆NO₂
• MW: 239.115702867508
• CID: 121479
• PubChem ID: 2775015
• Update Time: 2025-05-24

HEXAFLUOROLEUCINE Chemical and Physical Properties

Names and Identifiers

• HEXAFLUOROLEUCINE
• 2-Amino-5,5,5-trifluoro-4-(trifluoromethyl)pentanoic acid
• 16063-98-2
• MNZLMQYCEWHPPS-UHFFFAOYSA-N
• BB 0261136
• 16198-60-0
• EN300-6478909
• 5,5,5,5',5',5'-HEXAFLUORO-DL-LEUCINE 97%
• 2-amino-5,5,5-trifluoro-4-trifluoromethyl-pentanoic acid
• FT-0699966
• hexafluo-roleucine
• AKOS008901205
• 5,5,5,5',5',5'-Hexafluoro-DL-leucine
• CS-0344473
• SCHEMBL1069231

• MDL： MFCD00236688
• Inchi： 1S/C6H7F6NO2/c7-5(8,9)3(6(10,11)12)1-2(13)4(14)15/h2-3H,1,13H2,(H,14,15)
• InChI Key： MNZLMQYCEWHPPS-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC(C(=O)O)N)(F)F

Computed Properties

• Exact Mass: 239.03809744g/mol
• Monoisotopic Mass: 239.03809744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on HEXAFLUOROLEUCINE

Hexafluoroleucine: A Comprehensive Overview

Hexafluoroleucine, also known by its CAS number 16063-98-2, is a fluorinated derivative of the amino acid leucine. This compound has gained significant attention in recent years due to its unique properties and potential applications in various fields, including biochemistry, pharmacology, and materials science. The name hexafluoroleucine itself suggests the presence of six fluorine atoms attached to the leucine molecule, which imparts distinct chemical and physical characteristics compared to its non-fluorinated counterpart.

The synthesis of hexafluoroleucine involves a multi-step process that typically begins with the fluorination of leucine. Recent advancements in fluorination techniques have made it possible to achieve higher yields and better control over the product's purity. For instance, researchers have employed electrophilic fluorination methods using selective reagents such as N-fluoroN-sulfonimides (NFSI) to introduce fluorine atoms onto the leucine backbone. These methods not only enhance the efficiency of the reaction but also reduce the formation of unwanted byproducts.

Hexafluoroleucine has been extensively studied for its role in protein synthesis and its potential as a building block in peptide chemistry. Due to its high degree of fluorination, this compound exhibits enhanced stability against enzymatic degradation, making it a valuable tool in drug discovery. For example, recent studies have demonstrated that incorporating hexafluoroleucine into peptide sequences can significantly prolong their half-life in vivo, thereby improving their therapeutic efficacy.

In addition to its biochemical applications, hexafluoroleucine has also found use in materials science. Its fluorinated structure imparts hydrophobicity and thermal stability, making it an ideal candidate for the development of advanced polymers and coatings. Researchers have explored the use of hexafluoroleucine-based polymers in high-performance applications such as aerospace materials and electronic devices.

The toxicological profile of hexafluoroleucine is another area of active research. While initial studies suggest that this compound is well-tolerated at moderate doses, further investigations are required to fully understand its long-term effects on human health and the environment. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications meet safety standards.

In conclusion, hexafluoroleucine, with its CAS number 16063-98-2, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is likely that hexafluoroleucine will play an increasingly important role in both academic and industrial settings.